2-(2-fluorophenyl)-1-(3-phenylpyrrolidin-1-yl)ethan-1-one

• IUPAC Name: 2-(2-fluorophenyl)-1-(3-phenylpyrrolidin-1-yl)ethanone
• InChI: InChI=1S/C18H18FNO/c19-17-9-5-4-8-15(17)12-18(21)20-11-10-16(13-20)14-6-2-1-3-7-14/h1-9,16H,10-13H2
• InChI Key: OVQXODRNAKHRKI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C2=CC=CC=C2)C(=O)CC3=CC=CC=C3F
• Molecular Formula: C18H18FNO
• Molecular Weight: 283.3 g/mol

Description

2-(2-Fluorophenyl)-1-(3-phenylpyrrolidin-1-yl)ethan-1-one, also known as 2-FPP, is a synthetic compound that has been studied for its potential use in various scientific research applications. It has been demonstrated to have a wide variety of biochemical and physiological effects, and is being explored for its potential use in laboratory experiments.

Mechanism of Action

2-(2-fluorophenyl)-1-(3-phenylpyrrolidin-1-yl)ethan-1-one has been shown to interact with certain proteins in the body, such as the serotonin receptor 5-HT2A. This interaction triggers a cascade of biochemical reactions, which can lead to the desired effects. For example, when 2-(2-fluorophenyl)-1-(3-phenylpyrrolidin-1-yl)ethan-1-one binds to the serotonin receptor, it can lead to the release of neurotransmitters, which can then lead to the desired effects.
Biochemical and Physiological Effects
2-(2-fluorophenyl)-1-(3-phenylpyrrolidin-1-yl)ethan-1-one has been shown to possess a variety of biochemical and physiological effects. These include an increase in serotonin levels, an increase in dopamine levels, and an increase in endorphin levels. Additionally, 2-(2-fluorophenyl)-1-(3-phenylpyrrolidin-1-yl)ethan-1-one has been shown to possess anti-inflammatory, anti-oxidant, and anti-cancer properties.

Advantages and Limitations for Lab Experiments

2-(2-fluorophenyl)-1-(3-phenylpyrrolidin-1-yl)ethan-1-one has a number of advantages for use in laboratory experiments. It is relatively stable, has a low toxicity, and is easily synthesized. Additionally, it has been demonstrated to have a wide variety of biochemical and physiological effects, which makes it useful for a variety of applications. However, there are some limitations to its use as well. For example, it is not water-soluble, which can make it difficult to use in certain experiments. Additionally, it has a relatively short half-life, which can limit its usefulness in long-term experiments.

Future Directions

There are a number of potential future directions for the use of 2-(2-fluorophenyl)-1-(3-phenylpyrrolidin-1-yl)ethan-1-one in scientific research. These include the development of new drug delivery systems, the exploration of its potential use as an anti-cancer agent, and the exploration of its potential use in gene therapy. Additionally, further research could be done to explore its potential use in the treatment of neurological disorders, such as depression and anxiety. Finally, further research could be done to explore its potential use in the treatment of other diseases, such as diabetes, heart disease, and cancer.

Synthesis Methods

2-(2-fluorophenyl)-1-(3-phenylpyrrolidin-1-yl)ethan-1-one is synthesized through a process known as Knoevenagel condensation. This involves the reaction of an aldehyde with a primary amine to form a hemiaminal, which is then cyclized and rearranged to form the desired product. The reaction requires a catalyst, such as aqueous sodium hydroxide, and is typically carried out at a temperature of around 25°C.

Scientific Research Applications

2-(2-fluorophenyl)-1-(3-phenylpyrrolidin-1-yl)ethan-1-one has been studied for its potential use in various scientific research applications, such as drug delivery, gene therapy, and cancer research. It has been demonstrated to be an effective carrier for the delivery of drugs and gene therapy vectors, and has also been shown to possess anti-cancer properties.